Cas no 2253639-57-3 (2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylbutanoic acid)

• Product Name: 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylbutanoic acid
• CAS No: 2253639-57-3
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 6051222
• PubChem ID: 76606867
• Update Time: 2025-09-28

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Z3446719871
• 2253639-57-3
• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylbutanoic acid
• EN300-6729925
• 2-{[(tert-butoxy)carbonyl]amino}-3-(methylsulfanyl)butanoic acid

• Inchi： 1S/C10H19NO4S/c1-6(16-5)7(8(12)13)11-9(14)15-10(2,3)4/h6-7H,1-5H3,(H,11,14)(H,12,13)
• InChI Key： VTYCELLHZDKKLC-UHFFFAOYSA-N
• SMILES： S(C)C(C)C(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Additional information on 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylbutanoic acid

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylbutanoic acid (CAS No. 2253639-57-3): An Overview

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylbutanoic acid (CAS No. 2253639-57-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TFA-MeVal, is a derivative of valine, an essential amino acid, and has been studied for its potential applications in various therapeutic areas.

The chemical structure of TFA-MeVal is characterized by a valine backbone with a tert-butoxycarbonyl (Boc) protecting group on the amino group and a methylthio (MeS) substituent on the side chain. The tert-butoxycarbonyl group is commonly used in peptide synthesis to protect the amino functionality, allowing for controlled reactions and purification steps. The methylthio group, on the other hand, introduces unique chemical properties that can influence the compound's biological activity and stability.

Recent studies have highlighted the potential of TFA-MeVal in several areas of biomedical research. One notable application is in the development of peptide-based therapeutics. Peptides are increasingly being explored as therapeutic agents due to their high specificity and low toxicity compared to traditional small molecules. However, peptides often face challenges such as poor stability and rapid degradation in biological environments. The Boc protecting group in TFA-MeVal can help address these issues by enhancing the stability and bioavailability of peptide drugs.

In addition to its role in peptide synthesis, TFA-MeVal has shown promise in the study of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, including signal transduction, gene regulation, and immune responses. Modulating PPIs can be a powerful strategy for developing new therapeutic agents. TFA-MeVal has been used as a building block to create peptides that can selectively bind to specific protein targets, thereby disrupting or enhancing PPIs as needed.

The unique chemical properties of TFA-MeVal also make it an attractive candidate for drug delivery systems. The tert-butoxycarbonyl group can be cleaved under specific conditions, such as changes in pH or the presence of certain enzymes, allowing for controlled release of the active drug moiety. This property is particularly useful in designing targeted drug delivery systems that can release drugs at specific sites within the body, thereby minimizing side effects and improving therapeutic outcomes.

Furthermore, TFA-MeVal has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The Boc protecting group in TFA-MeVal can be designed to be cleaved by specific enzymes or under specific conditions, releasing the active drug moiety at the desired site of action. This approach can enhance the solubility, stability, and bioavailability of drugs while reducing their toxicity.

In the context of cancer research, TFA-MeVal has shown potential as a component in targeted therapy strategies. Cancer cells often exhibit altered metabolic pathways and protein expression profiles compared to normal cells. By designing peptides or prodrugs based on TFA-MeVal, researchers aim to exploit these differences to selectively target cancer cells while sparing healthy tissues. This approach could lead to more effective and less toxic cancer treatments.

Another area where TFA-MeVal has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria poses a significant threat to global health. Peptides derived from TFA-MeVal have been shown to exhibit potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. The unique chemical structure of these peptides allows them to disrupt bacterial cell membranes, leading to cell death without inducing resistance.

In conclusion, 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylbutanoic acid (CAS No. 2253639-57-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical properties make it an attractive building block for developing novel therapeutic agents, from peptide-based drugs to prodrugs and targeted drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing biomedical science.